Cas no 2228606-96-8 (1-(1H-pyrazol-4-yl)cyclopropane-1-carbaldehyde)

• Product Name: 1-(1H-pyrazol-4-yl)cyclopropane-1-carbaldehyde
• CAS No: 2228606-96-8
• MF: C₇H₈N₂O
• MW: 136.15122127533
• CID: 6331491
• PubChem ID: 165782975
• Update Time: 2025-07-20

1-(1H-pyrazol-4-yl)cyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(1H-pyrazol-4-yl)cyclopropane-1-carbaldehyde
• 2228606-96-8
• EN300-1816401

• Inchi： 1S/C7H8N2O/c10-5-7(1-2-7)6-3-8-9-4-6/h3-5H,1-2H2,(H,8,9)
• InChI Key： IYRKSTCXSRWMRC-UHFFFAOYSA-N
• SMILES： O=CC1(C2C=NNC=2)CC1

Computed Properties

• Exact Mass: 136.063662883g/mol
• Monoisotopic Mass: 136.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 45.8Ų

Additional information on 1-(1H-pyrazol-4-yl)cyclopropane-1-carbaldehyde

Comprehensive Overview of 1-(1H-pyrazol-4-yl)cyclopropane-1-carbaldehyde (CAS No. 2228606-96-8): Properties, Applications, and Industry Insights

The compound 1-(1H-pyrazol-4-yl)cyclopropane-1-carbaldehyde (CAS No. 2228606-96-8) is a specialized organic molecule featuring a unique fusion of a pyrazole ring and a cyclopropane scaffold with an aldehyde functional group. This structural combination makes it a versatile intermediate in pharmaceutical and agrochemical research. Its molecular formula and precise chemical properties have garnered attention in synthetic chemistry, particularly for designing novel bioactive compounds. Recent studies highlight its potential in modulating enzyme activity or serving as a precursor for heterocyclic derivatives.

In the context of current trends, researchers are increasingly exploring sustainable synthesis methods for such intermediates. The demand for green chemistry-compatible processes aligns with global efforts to reduce environmental impact. Searches for "eco-friendly synthesis of pyrazole derivatives" or "applications of cyclopropane aldehydes" reflect this shift. The compound’s reactivity allows for modifications under mild conditions, making it a candidate for catalysis and bioconjugation applications.

From a commercial perspective, 1-(1H-pyrazol-4-yl)cyclopropane-1-carbaldehyde is often referenced in patents related to drug discovery and crop protection agents. Its structural motif appears in investigations targeting kinase inhibitors or G-protein-coupled receptors (GPCRs), addressing high-traffic search queries like "pyrazole-based therapeutics 2024." Analytical techniques such as HPLC and NMR are critical for quality control, ensuring compliance with Good Manufacturing Practices (GMP).

Safety and handling protocols for this compound emphasize standard laboratory precautions. While not classified as hazardous, proper storage conditions (e.g., inert atmosphere, low temperature) are recommended to preserve its aldehyde stability. Industry forums frequently discuss "scaling up pyrazole-aldehyde synthesis"—a testament to its growing industrial relevance.

In summary, 1-(1H-pyrazol-4-yl)cyclopropane-1-carbaldehyde exemplifies innovation at the intersection of medicinal chemistry and material science. Its adaptability to high-throughput screening and structure-activity relationship (SAR) studies positions it as a valuable asset for future scientific breakthroughs.